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Compound of Interest

Compound Name: tert-Amyl-tert-octylamine

Cat. No.: B129799 Get Quote

In the realm of material science and preservation, particularly within drug development and

polymer-based applications, the selection of an appropriate UV stabilizer is critical to ensure

product integrity and longevity. This guide provides a detailed comparison between the well-

established Hindered Amine Light Stabilizer (HALS), Tinuvin 770, and "tert-Amyl-tert-
octylamine."

Initial research into "tert-Amyl-tert-octylamine" for its utility as a UV stabilizer has yielded no

substantial evidence of its application or efficacy in this capacity. The available scientific

literature and commercial data do not list it as a recognized UV stabilizer for polymers or other

materials. Its primary characterization is that of a biochemical intermediate. In contrast, Tinuvin

770 is a widely documented and utilized UV stabilizer. Therefore, this guide will focus on the

established properties and performance of Tinuvin 770, while noting the absence of

comparable data for "tert-Amyl-tert-octylamine."

Tinuvin 770: A Profile
Tinuvin 770 is a low molecular weight HALS that provides excellent light stability for a variety of

polymers.[1][2] It is particularly effective in thick sections and films of materials such as

polypropylene, polyurethane, and polyamides.[1][2][3] Unlike UV absorbers, the efficacy of

HALS like Tinuvin 770 is not dependent on the thickness of the polymer.[1]
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A summary of the key physical and chemical properties of Tinuvin 770 is presented in the table

below.

Property Value

Chemical Name Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate

CAS Number 52829-07-9

Molecular Weight 481 g/mol [2]

Appearance White crystalline granules[1]

Melting Range 81-86 °C[3]

Solubility (20°C, % w/w)

   Acetone 19[1]

   Chloroform 45[1]

   Methanol 38[1]

   Water < 0.01[1]

Mechanism of Action: The HALS Cycle
Hindered Amine Light Stabilizers function by scavenging free radicals that are generated by the

photo-oxidation of a polymer, rather than by absorbing UV radiation. This mechanism, often

referred to as the Denisov Cycle, allows the HALS to be regenerated and participate in multiple

radical scavenging cycles, providing long-term protection.

The diagram below illustrates the general mechanism of a HALS like Tinuvin 770.
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Mechanism of Hindered Amine Light Stabilizers (HALS)

Polymer Degradation Pathway
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Caption: The Denisov Cycle of HALS UV stabilization.
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The performance of UV stabilizers is typically evaluated through accelerated weathering tests.

A common methodology involves the following steps:

Sample Preparation: The UV stabilizer is compounded into the polymer matrix at a specific

concentration (e.g., 0.1% to 1.0% by weight).[1] The compounded polymer is then processed

into standardized samples, such as films or plaques.

Accelerated Weathering: Samples are exposed to intense UV radiation, elevated

temperature, and humidity in a controlled weathering chamber (e.g., a Xenon arc or QUV

chamber). These conditions simulate long-term sun exposure.

Performance Evaluation: The degradation of the polymer is monitored over time by

measuring changes in physical and aesthetic properties. Key metrics include:

Gloss Retention: Measured using a gloss meter to quantify changes in surface shininess.

Color Change (ΔE): Determined using a spectrophotometer to assess yellowing or fading.

Mechanical Properties: Tensile strength and elongation at break are measured to evaluate

the retention of the material's structural integrity.

Conclusion
Tinuvin 770 is a well-characterized and effective hindered amine light stabilizer with a proven

track record in protecting a wide range of polymers from UV degradation. Its mechanism of

action, involving a regenerative free-radical scavenging cycle, provides long-lasting stability.

In contrast, "tert-Amyl-tert-octylamine" is not documented as a UV stabilizer in the available

scientific and commercial literature. For researchers, scientists, and professionals in drug

development seeking a reliable UV stabilizer, Tinuvin 770 represents a scientifically-backed

and commercially available option. Future research may uncover the potential of novel

compounds like "tert-Amyl-tert-octylamine" in this application, but at present, no data exists

to support its use as an alternative to established HALS such as Tinuvin 770.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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